8-[(2-hydroxyphenyl)acetyl]-3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

• IUPAC Name: 9-[2-(2-hydroxyphenyl)acetyl]-3-methyl-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• InChI: InChI=1S/C17H22N2O4/c1-18-12-17(23-16(18)22)7-4-9-19(10-8-17)15(21)11-13-5-2-3-6-14(13)20/h2-3,5-6,20H,4,7-12H2,1H3
• InChI Key: UNLNUBRHMBDZQE-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCCN(CC2)C(=O)CC3=CC=CC=C3O)OC1=O
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

8-[(2-hydroxyphenyl)acetyl]-3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one, commonly known as HUPA, is a synthetic compound that has gained significant attention in the field of neuroscience due to its potential therapeutic applications. HUPA belongs to the class of spirocyclic compounds and has a unique chemical structure that makes it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of HUPA is not fully understood, but it is believed to act as an acetylcholinesterase inhibitor and a sigma-1 receptor agonist. These actions are thought to contribute to the compound's neuroprotective and cognitive-enhancing properties.
Biochemical and Physiological Effects:
HUPA has been shown to have several biochemical and physiological effects. The compound has been shown to increase the levels of acetylcholine in the brain, which is important for cognitive function. HUPA has also been shown to reduce oxidative stress and inflammation, which are associated with various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HUPA in lab experiments is its unique chemical structure, which makes it a promising candidate for the treatment of various neurological disorders. However, the synthesis of HUPA is a complex process that requires expertise in organic chemistry. Additionally, the exact mechanism of action of HUPA is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on HUPA. One area of research is to further investigate the compound's mechanism of action and optimize its therapeutic potential. Another area of research is to study the compound's potential use as a diagnostic tool for Alzheimer's disease. Additionally, more research is needed to determine the safety and efficacy of HUPA in humans.

Synthesis Methods

The synthesis of HUPA involves a multi-step process that starts with the reaction of 2-hydroxyacetophenone with 3-methylpiperidine to form the intermediate product. This intermediate is then reacted with 1,2-dibromoethane to form the spirocyclic compound, which is further modified to obtain the final product, HUPA. The synthesis of HUPA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

HUPA has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The compound has been shown to have neuroprotective properties and can enhance cognitive function. HUPA has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.